(4-(Tert-butyl)phenyl)(4-((4-methylthiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride

• IUPAC Name: (4-tert-butylphenyl)-[4-[(4-methyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]methanone;hydrochloride
• InChI: InChI=1S/C20H27N3OS.ClH/c1-15-14-25-18(21-15)13-22-9-11-23(12-10-22)19(24)16-5-7-17(8-6-16)20(2,3)4;/h5-8,14H,9-13H2,1-4H3;1H
• InChI Key: SSULGKZHWKTHCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)C(C)(C)C.Cl
• Molecular Formula: C20H28ClN3OS
• Molecular Weight: 394.0 g/mol

Description

(4-(Tert-butyl)phenyl)(4-((4-methylthiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C20H28ClN3OS and its molecular weight is 393.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Synthetic Approaches and Characterization : A series of novel pyrazole carboxamide derivatives containing piperazine moiety was synthesized, highlighting the diversity in chemical synthesis techniques and the structural versatility of piperazine derivatives. The structural confirmation was achieved through X-ray crystal analysis, showcasing the importance of these methods in understanding the molecular configuration of novel compounds (Lv, Ding, & Zhao, 2013).

• Crystal Structure Studies : The crystal structure and Hirshfeld surface analysis of novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives were explored to understand the reactive sites for electrophilic and nucleophilic interactions. Such studies are crucial for the development of new materials and pharmaceuticals (Kumara et al., 2017).

Biological Activity and Potential Applications

• Antimicrobial Activities : New series of triazole analogues of piperazine were synthesized and evaluated for their antibacterial activity against several pathogenic bacteria, highlighting the potential of these compounds in developing new antimicrobial agents (Nagaraj, Srinivas, & Rao, 2018).

• Neuroprotective Activity : Research on 8-alkylamino-1,4-benzoxazine antioxidants demonstrated their potential as novel neuroprotective agents, effective in models of brain damage related to cerebral palsy. This indicates the compound's relevance in neurological research and potential therapeutic applications (Largeron et al., 2001).

• Histamine H3 Receptor Antagonists : Phenyl(piperazin-1-yl)methanones were explored as histamine H3 receptor antagonists, showcasing optimization processes that led to the discovery of lead compounds for clinical trials. This exemplifies the process from discovery to clinical development in pharmaceutical research (Letavic et al., 2015).

Mechanism of Action

Target of Action

Similar compounds, such as phenylthiazoles with a tert-butyl moiety, have shown promising antimicrobial activity against multidrug-resistant pathogens . These include methicillin-resistant Staphylococcus aureus (MRSA), Clostridium difficile, Escherichia coli, Neisseria gonorrhoeae, and Candida albicans .

Mode of Action

difficile

Pharmacokinetics

Similar compounds, such as phenylthiazoles with a tert-butyl moiety, have shown enhanced adme properties . One compound in particular demonstrated greater penetration of bacterial membranes and metabolic resistance, which aided a longer duration of action against MRSA .

Result of Action

Similar compounds have shown promising antimicrobial activity against various pathogens . For instance, some phenylthiazoles with a tert-butyl moiety demonstrated potent activity against MRSA and C. difficile . This suggests that the compound could potentially have a similar antimicrobial effect.